Cas no 2060029-28-7 (2-(4-methoxyphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(4-methoxyphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
• CAS No: 2060029-28-7
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• MDL: MFCD30487344
• CID: 5222143
• PubChem ID: 125450123
• Update Time: 2025-06-08

2-(4-methoxyphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-2-(4-methoxyphenyl)-
• 2-(4-methoxyphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD30487344
• Inchi： 1S/C15H16N2O2/c1-19-12-7-5-11(6-8-12)13-10-15(18)17-9-3-2-4-14(17)16-13/h5-8,10H,2-4,9H2,1H3
• InChI Key： JNRXSPBSOWRVIM-UHFFFAOYSA-N
• SMILES： C12CCCCN1C(=O)C=C(C1=CC=C(OC)C=C1)N=2

Additional information on 2-(4-methoxyphenyl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

Comprehensive Overview of 2-(4-methoxyphenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060029-28-7)

In the realm of organic chemistry and pharmaceutical research, 2-(4-methoxyphenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060029-28-7) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrido[1,2-a]pyrimidin-4-one core and 4-methoxyphenyl substituent, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its synthetic pathways, physicochemical properties, and biological activities, aligning with the growing demand for novel small-molecule therapeutics and functional materials.

The structural complexity of 2-(4-methoxyphenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one offers a versatile scaffold for medicinal chemistry optimization. Its hydrogen-rich bicyclic system and electron-donating methoxy group contribute to its solubility and binding affinity, making it a candidate for targeting protein-protein interactions (PPIs) or enzyme inhibition. Recent trends in AI-driven drug design have further highlighted such compounds as valuable inputs for virtual screening and molecular docking studies.

From a synthetic perspective, the preparation of CAS No. 2060029-28-7 often involves multi-step reactions, including cyclocondensation and Pd-catalyzed cross-coupling. These methods align with the pharmaceutical industry's focus on green chemistry and atom economy, addressing environmental concerns raised in forums like the ACS Green Chemistry Institute. Analytical techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry are critical for characterizing this compound, ensuring compliance with ICH guidelines for impurity profiling.

The compound's potential extends beyond therapeutics. Materials scientists are investigating its photophysical properties for applications in organic electronics, particularly in OLEDs (organic light-emitting diodes) and sensors. Its conjugated π-system and modifiable functional groups make it a promising building block for supramolecular architectures, a hot topic in nanotechnology research.

Frequently asked questions about 2-(4-methoxyphenyl)-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one include inquiries about its stability under physiological conditions, commercial availability, and patent landscape. These reflect broader industry interests in intellectual property protection and translational research. Regulatory databases like PubChem and Reaxys provide essential data on its molecular weight (284.33 g/mol) and Lipinski's rule parameters, crucial for ADMET prediction.

In conclusion, CAS No. 2060029-28-7 represents a compelling case study in modern chemical research, bridging drug discovery, materials science, and computational chemistry. Its development trajectory mirrors the interdisciplinary approach demanded by contemporary challenges in precision medicine and sustainable technology.